1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one

• IUPAC Name: 1'-propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C15H21N3O/c1-11(2)18-9-7-15(8-10-18)16-13-6-4-3-5-12(13)14(19)17-15/h3-6,11,16H,7-10H2,1-2H3,(H,17,19)
• InChI Key: VXZGINLNPCHZCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2(CC1)NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

1-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one, also known as PDSP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PDSP is a spirocyclic compound that is synthesized through a multistep process involving the reaction of various chemicals.

Scientific Research Applications

1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been shown to have neuroprotective effects and can inhibit the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has also been shown to have antipsychotic effects and can modulate dopamine, serotonin, and glutamate receptors, which are involved in the pathogenesis of schizophrenia.

Mechanism of Action

1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one exerts its therapeutic effects by modulating various receptors in the brain, including dopamine, serotonin, and glutamate receptors. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one acts as an antagonist at the D2 dopamine receptor, which is involved in the pathogenesis of schizophrenia. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one also acts as an agonist at the 5-HT1A serotonin receptor, which has been implicated in the pathogenesis of depression and anxiety. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one also modulates the N-methyl-D-aspartate (NMDA) glutamate receptor, which is involved in the pathogenesis of various neurological diseases.
Biochemical and Physiological Effects:
1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been shown to have various biochemical and physiological effects in the brain. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one can increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the survival and growth of neurons. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one can also increase the levels of cyclic adenosine monophosphate (cAMP), which is a signaling molecule that regulates various physiological processes in the brain, including synaptic plasticity and gene expression.

Advantages and Limitations for Lab Experiments

1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has several advantages for lab experiments, including its high potency and selectivity for various receptors in the brain. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is also stable and can be easily synthesized in large quantities. However, 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one research, including its potential use as a therapeutic agent in various neurological diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one can also be used as a tool compound to study the mechanisms of various receptors in the brain. Future research should focus on optimizing the synthesis of 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one and developing new derivatives with improved pharmacological properties. Overall, 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is a promising compound that has the potential to make significant contributions to the field of neuroscience research.

Synthesis Methods

The synthesis of 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one involves the reaction of 2,4-dichloroquinazoline with piperidine in the presence of a base to form the intermediate 2,4-dichloroquinazoline-3-oxide. This intermediate is then reacted with 2-propanol and a base to form 1'-Propan-2-ylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one. The final product is purified through a series of recrystallization steps to obtain a pure compound.